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Compound of Interest

Compound Name: Valerianol

Cat. No.: B1241482

For researchers, scientists, and drug development professionals, ensuring a safe and
compliant laboratory environment is paramount. The proper disposal of chemical compounds is
a critical component of laboratory safety. This guide provides essential, immediate safety and
logistical information for the proper disposal of Valerianol, a sesquiterpenoid found in valerian
root oil. Adherence to these procedures will help maintain a safe workspace and ensure
compliance with environmental regulations.

Key Safety and Hazard Information

Valerianol is a constituent of Valerian Root Essential Oil. While a specific Safety Data Sheet
(SDS) for pure Valerianol is not readily available, the SDS for Valerian Root Essential Oil
provides crucial safety data that should be considered when handling and disposing of
Valerianol. The oil is classified as a flammable liquid and is harmful to aquatic life with long-
lasting effects.[1] Therefore, it is imperative that Valerianol and its containers are disposed of
as hazardous waste.

Personal Protective Equipment (PPE) is mandatory when handling Valerianol. This includes:
» Protective gloves (chemical-resistant, in accordance with standard EN374)[1]
e Protective clothing[1]

o Eye protection (safety goggles in accordance with standard EN166)[1]
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« In cases of insufficient ventilation, respiratory protection should be worn.[1]

Quantitative Data for Valerian Root Oil

The following table summarizes key quantitative data for Valerian Root Essential Oil, which

contains Valerianol. This information is critical for assessing the risks associated with its

handling and disposal.

Property

Value

Source

Physical State

Liquid

Vigon International SDS

Flash Point

167.0 °F (75.0 °C) Closed Cup

Vigon International SDS

GHS Classification

Flammable liquids - Category 4

New Directions Aromatics Inc.
SDS[2]

Aspiration toxicity - Category 1

New Directions Aromatics Inc.
SDS[2]

Skin Corrosion/Irritation -

Category 2

New Directions Aromatics Inc.
SDS[2]

Skin Sensitization - Category 1

New Directions Aromatics Inc.
SDS[2]

Serious eye damage/eye
irritation - Category 2A

New Directions Aromatics Inc.
SDS[2]

Hazardous to the aquatic
environment, Chronic -

Category 2

New Directions Aromatics Inc.
SDS[2]

Disposal Precaution

Avoid release to the

environment.[1][2][3]

Amphora Aromatics SDS, NHR
Organic Oils SDS, New
Directions Aromatics Inc. SDS

Experimental Protocol for Valerianol Waste Disposal

This protocol outlines the step-by-step procedure for the safe disposal of Valerianol waste in a

laboratory setting. This procedure is based on the guidelines for disposing of Valerian Root
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Essential Oil and should be adapted to comply with your institution's specific waste
management policies and local regulations.

Objective: To safely collect, store, and dispose of Valerianol waste in accordance with
environmental regulations.

Materials:

Designated hazardous waste container (chemically resistant, with a secure lid)

Hazardous waste labels

Personal Protective Equipment (PPE): chemical-resistant gloves, lab coat, safety goggles

Fume hood

Absorbent material (e.g., vermiculite, dry sand) for spills
Procedure:
o Waste Segregation:

o Do not mix Valerianol waste with other waste streams unless explicitly permitted by your
institution's chemical safety guidelines.

o Solid waste contaminated with Valerianol (e.g., gloves, absorbent pads) should be
collected separately from liquid waste.

e Liquid Waste Collection:

o Perform all transfers of Valerianol waste inside a certified chemical fume hood to
minimize inhalation exposure.

o Carefully pour liquid Valerianol waste into a designated, properly labeled hazardous
waste container.

o The container should be made of a material compatible with organic compounds.
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o Do not fill the container to more than 80% of its capacity to allow for vapor expansion.

e Solid Waste Collection:

o Place all solid waste contaminated with Valerianol (e.g., used pipette tips, contaminated
wipes) into a separate, clearly labeled hazardous waste container.

o Ensure the container is sealed to prevent the release of vapors.
o Container Labeling:
o Immediately label the hazardous waste container with the following information:
» The words "Hazardous Waste"
» The full chemical name: "Valerianol”
» The primary hazards (e.g., "Flammable," "Aquatic Hazard")
» The accumulation start date
= The name of the principal investigator or laboratory contact
e Temporary Storage:

o Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area within the laboratory.

o The storage area must be well-ventilated and away from heat, sparks, open flames, and
other ignition sources.[1][4]

o Ensure secondary containment is in place to capture any potential leaks.
e Disposal Request:

o Once the waste container is full or has reached the storage time limit set by your
institution, arrange for its collection by the designated Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal contractor.
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o Follow your institution's specific procedures for requesting a waste pickup.

e Spill Management:
o In the event of a spill, immediately alert personnel in the area.

o Wearing appropriate PPE, cover the spill with an inert, non-combustible absorbent
material.[1]

o Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
hazardous waste container.[1]

o Ventilate the area and wash the spill site after the material pickup is complete.[1]

Valerianol Disposal Decision Pathway

The following diagram illustrates the logical workflow for the proper disposal of Valerianol
waste, from generation to final disposal.
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Caption: A flowchart outlining the decision-making process for the safe disposal of Valerianol
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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